9-[(acetyloxy)imino]-N,N,N',N'-tetramethyl-9H-fluorene-2,7-disulfonamide

• IUPAC Name: [[2,7-bis(dimethylsulfamoyl)fluoren-9-ylidene]amino] acetate
• InChI: InChI=1S/C19H21N3O6S2/c1-12(23)28-20-19-17-10-13(29(24,25)21(2)3)6-8-15(17)16-9-7-14(11-18(16)19)30(26,27)22(4)5/h6-11H,1-5H3
• InChI Key: BSGUWRCROAZYJE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)ON=C1C2=C(C=CC(=C2)S(=O)(=O)N(C)C)C3=C1C=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C19H21N3O6S2
• Molecular Weight: 451.5 g/mol

Description

9-[(acetyloxy)imino]-N,N,N',N'-tetramethyl-9H-fluorene-2,7-disulfonamide, commonly known as ATFA, is a fluorescent probe used in scientific research to detect and study the presence of metal ions in biological systems. This compound has gained significant attention due to its unique chemical properties, which make it an ideal candidate for various applications in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of ATFA involves the coordination of metal ions with the sulfonamide and imine groups present in the molecule. This coordination results in a change in the fluorescence properties of ATFA, which can be detected and measured using various techniques such as fluorescence spectroscopy and microscopy.
Biochemical and Physiological Effects:
ATFA has been shown to have minimal effects on biological systems, making it an ideal probe for studying metal ion interactions in living cells and tissues. Studies have shown that ATFA does not interfere with cellular functions or cause toxicity at the concentrations used in experiments.

Advantages and Limitations for Lab Experiments

The advantages of using ATFA in lab experiments include its high selectivity and sensitivity towards metal ions, its minimal effects on biological systems, and its ability to be used in various techniques such as fluorescence microscopy and spectroscopy. However, the limitations of using ATFA include its relatively high cost and the need for specialized equipment and expertise for its use.

Future Directions

There are several future directions for the use of ATFA in scientific research. One potential application is the development of ATFA-based biosensors for the detection of metal ions in biological fluids such as blood and urine. Another direction is the use of ATFA in the study of metal ion interactions in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, ATFA can be used in the development of new metal-based drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of ATFA involves a series of chemical reactions, starting with the reaction of 9-fluorenone with methylamine to form 9-methylamino-fluorenone. This compound is then reacted with acetic anhydride to produce N-acetyl-9-methylamino-fluorenone. The final step involves the reaction of N-acetyl-9-methylamino-fluorenone with sulfuryl chloride and sulfur dioxide to produce ATFA.

Scientific Research Applications

ATFA is widely used in scientific research to detect and study the presence of metal ions in biological systems, including cells and tissues. This compound has been shown to have high selectivity and sensitivity towards metal ions such as zinc, copper, and iron. ATFA has been used in various studies to investigate the role of metal ions in biological processes such as enzyme activity, gene expression, and signal transduction.